Cas no 570-10-5 (EVERNIC ACID)

EVERNIC ACID Properties

Names and Identifiers

• EVERNIC ACID
• LECANORIC ACID METHYL ETHER
• 2-Hydroxy-4-methoxy-6-methylbenzoic acid
• 2-HYDROXY-4-[2-HYDROXY-4-METHOXY-6-METHYLBENZOYLOXY]-6-METHYLBENZOIC ACID
• 4-O-Methylorsellinic acid
• Everninic acid
• 2,6-Cresotic acid, 4-methoxy-
• Everninsaure
• CHEBI:191109
• 2-Hydroxy-4-methoxy-6-methyl-benzoic acid
• 5-O-methylorsellinic acid
• CHEMBL1077577
• Spectrum5_001710
• QUCZMUVAQHIOID-UHFFFAOYSA-N
• Benzoic acid, 2-hydroxy-4-methoxy-6-methyl-
• SCHEMBL609931
• DTXSID401346865
• 570-10-5
• CCG-214768
• +Expand

• InChIKey： GODLCSLPZIBRMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16O7/c1-8-5-11(7-12(18)14(8)16(20)21)24-17(22)15-9(2)4-10(23-3)6-13(15)19/h4-7,18-19H,1-3H3,(H,20,21)
• SMILES： COC1C=C(C)C(C(OC2C=C(C)C(C(=O)O)=C(O)C=2)=O)=C(O)C=1

Computed Properties

• Exact Mass: 184.03714
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.05790880g/mol
• Heavy Atom Count: 13
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 86.99
• Melting Point: 267 ºC
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• Density: 1.295±0.06 g/cm3 (20 ºC 760 Torr),